Cas no 361172-86-3 (methyl 4-({5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}carbamoyl)benzoate)

methyl 4-({5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}carbamoyl)benzoate structure
361172-86-3 structure
Product Name:methyl 4-({5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}carbamoyl)benzoate
CAS No:361172-86-3
MF:C22H16N2O3S
MW:388.439043998718
CID:6124122
PubChem ID:3426451
Update Time:2023-12-13

methyl 4-({5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-({5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}carbamoyl)benzoate
    • methyl 4-((4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)carbamoyl)benzoate
    • Benzoic acid, 4-[[(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)amino]carbonyl]-, methyl ester
    • methyl 4-({5-thia-3-azatetracyclo[6.6.1.0^{2,6}.0^{11,15}]pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}carbamoyl)benzoate
    • methyl 4-(5-thia-3-azatetracyclo[6.6.1.02,6.011,15]pentadeca-1(14),2(6),3,7,11(15),12-hexaen-4-ylcarbamoyl)benzoate
    • SR-01000445363-1
    • AB00138596-02
    • 361172-86-3
    • F0779-0479
    • Oprea1_211922
    • SR-01000445363
    • AKOS024599917
    • Inchi: 1S/C22H16N2O3S/c1-27-21(26)14-8-6-13(7-9-14)20(25)24-22-23-19-16-4-2-3-12-5-10-15(18(12)16)11-17(19)28-22/h2-4,6-9,11H,5,10H2,1H3,(H,23,24,25)
    • InChI Key: LQHDQURXXDFZRG-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(C(NC2=NC3=C4C5=C(C=C3S2)CCC5=CC=C4)=O)C=C1

Computed Properties

  • Exact Mass: 388.08816355g/mol
  • Monoisotopic Mass: 388.08816355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 621
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 96.5Ų

Experimental Properties

  • Density: 1.446±0.06 g/cm3(Predicted)
  • pka: 10.57±0.20(Predicted)

methyl 4-({5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}carbamoyl)benzoate Pricemore >>

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